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Compound of Interest

Compound Name: Cyclopentyl phenylacetate

Cat. No.: B14743938

Disclaimer: A specific Safety Data Sheet (SDS) for Cyclopentyl phenylacetate was not readily
available. The following guidance is based on the safety data of structurally similar compounds,
including Ethyl phenylacetate and Phenyl acetate. It is imperative to consult an official SDS for
Cyclopentyl phenylacetate once it becomes available and to conduct a thorough risk
assessment before handling this chemical.

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals. It includes operational and disposal plans with
procedural, step-by-step guidance.

Quantitative Data Summary

The following table summarizes key quantitative data for compounds structurally similar to
Cyclopentyl phenylacetate. This information is critical for safe handling and storage.

Property Value Similar Compound
Molecular Formula C13H1602 Cyclopentyl phenylacetate[1]
Molecular Weight 204.26 g/mol Cyclopentyl phenylacetate[1]
Boiling Point 226 °C/438.8 °F Ethyl phenylacetate[2]

Flash Point 102 °C / 215.6 °F Ethyl phenylacetate[2]
Density 1.073 g/cm3 at 25 °C Phenyl acetate
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Operational and Disposal Plans
Personal Protective Equipment (PPE)

Based on the hazards associated with similar compounds, which may include skin, eye, and

respiratory irritation, the following PPE is mandatory when handling Cyclopentyl

phenylacetate.[2][3][4]

Protection Type

Recommended Equipment

Specifications

Eye and Face Protection

Chemical safety goggles or a

face shield

Must meet ANSI Z.87.1
standards. A face shield should
be worn in conjunction with
goggles when there is a splash
hazard.[3]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene)

Inspect gloves for integrity

before each use.[5]

Lab coat or chemical-resistant

apron

To protect from splashes and

spills.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood

If ventilation is inadequate, a
NIOSH-approved respirator
with an appropriate organic
vapor cartridge is

recommended.

Handling and Storage

» Handling: All handling should be conducted in a well-ventilated laboratory, preferably within a

chemical fume hood to minimize inhalation exposure.[4] Avoid contact with skin, eyes, and

clothing.[3] Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after

handling.[6]

o Storage: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open

flames.[4] Keep containers tightly closed when not in use.[6] Store away from incompatible

materials such as strong oxidizing agents and strong bases.[7]
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Spill Management

o Small Spills (less than 100 mL):

[e]

Alert personnel in the immediate area.

o

Wear appropriate PPE.

[¢]

Absorb the spill with an inert material (e.g., sand, vermiculite).[2]

Collect the absorbed material into a designated, labeled hazardous waste container.

[e]

[e]

Clean the spill area with soap and water.
o Large Spills (greater than 100 mL):
o Evacuate the area immediately.
o Contact your institution's Environmental Health and Safety (EHS) department.

o Prevent entry into the affected area.

Disposal Plan

All waste materials containing Cyclopentyl phenylacetate must be treated as hazardous
waste.

o Waste Collection: Collect all waste, including contaminated materials, in a designated and
properly labeled hazardous waste container.[4]

o Container Labeling: The container must be clearly labeled as "Hazardous Waste" with the full
chemical name.

o Storage of Waste: Store the waste container in a designated satellite accumulation area,
away from incompatible materials.

» Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company.
[8] Do not dispose of down the drain or in regular trash.[9]
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Experimental Protocols: First Aid

Immediate first aid is crucial in the event of exposure.

Exposure Route First Aid Protocol

Move the individual to fresh air immediately.[2] If
_ breathing is difficult or has stopped, provide
Inhalation . o . . .
artificial respiration.[6] Seek immediate medical

attention.

Immediately remove contaminated clothing.[6]
) Wash the affected area with soap and plenty of
Skin Contact . .
water for at least 15 minutes.[2] Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[2] Remove contact

lenses if present and easy to do.[6] Seek

immediate medical attention.

Do NOT induce vomiting.[6] If the person is
Ingestion conscious, rinse their mouth with water.[2] Seek

immediate medical attention.

Visualizations
Experimental Workflow: Safe Handling of Cyclopentyl
Phenylacetate
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Workflow for Safe Handling of Cyclopentyl Phenylacetate

Preparation Emergency Response

Conduct Risk Assessment Spill Occurs

Don Appropriate PPE

Prepare Well-Ventilated Work Area

Transfer Chemical in Fume Hood

Conduct Experiment

Cleanup & Disposal

Click to download full resolution via product page
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Caption: A workflow diagram outlining the key steps for the safe handling of Cyclopentyl
phenylacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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